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Compound of Interest

Compound Name: 5,6-Dichloropyrimidine-2,4-diol

Cat. No.: B8815063 Get Quote

An In-depth Technical Guide to 5,6-Dichloropyrimidine-2,4-diol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure, properties, and

potential research avenues for 5,6-Dichloropyrimidine-2,4-diol, a halogenated derivative of

uracil. Due to its structural similarity to biologically important pyrimidines, this compound

presents an interesting subject for further investigation in medicinal chemistry and drug

discovery.

Molecular Structure and Properties
5,6-Dichloropyrimidine-2,4-diol, also known as 5,6-dichlorouracil, is a pyrimidine derivative

where the hydrogen atoms at positions 5 and 6 of the uracil ring are substituted by chlorine

atoms. This substitution significantly influences the molecule's electronic properties and

potential biological activity.
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Property Value Source/Method

Molecular Formula C₄H₂Cl₂N₂O₂
Deduced from related

compounds

Molecular Weight 180.98 g/mol Calculated

IUPAC Name
5,6-dichloro-1H-pyrimidine-2,4-

dione
Nomenclature convention

Synonyms 5,6-dichlorouracil Common name

Note: As of the latest search, a specific entry for 5,6-Dichloropyrimidine-2,4-diol was not

found in major chemical databases. The provided data is deduced from the structures of

related compounds such as 5-chlorouracil and 6-chlorouracil, which have a molecular formula

of C₄H₃ClN₂O₂ and a molecular weight of 146.53 g/mol .[1][2]

Experimental Protocols
While specific experimental protocols for the synthesis of 5,6-Dichloropyrimidine-2,4-diol are

not readily available in the searched literature, a plausible synthetic route can be extrapolated

from methods used for similar chlorinated pyrimidines.

General Synthesis Approach: Direct Chlorination of Uracil

A common method for the halogenation of pyrimidines is direct reaction with a chlorinating

agent.

Materials:

Uracil

Chlorinating agent (e.g., N-chlorosuccinimide (NCS), chlorine gas in a suitable solvent)

An appropriate solvent (e.g., acetic acid, chloroform)

Reaction vessel equipped with a stirrer and temperature control

Procedure:
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Dissolve uracil in a suitable solvent within the reaction vessel.

Slowly add the chlorinating agent to the solution while maintaining a specific temperature.

The stoichiometry of the chlorinating agent will need to be carefully controlled to achieve

dichlorination.

Allow the reaction to proceed for a set period with continuous stirring.

Monitor the reaction progress using techniques such as Thin Layer Chromatography (TLC)

or High-Performance Liquid Chromatography (HPLC).

Upon completion, quench the reaction and isolate the crude product.

Purify the product using standard techniques like recrystallization or column chromatography.

This is a generalized protocol and would require optimization for the specific synthesis of 5,6-
Dichloropyrimidine-2,4-diol. For a related synthesis of 6-chlorouracil, 2,4,6-

trichloropyrimidine is hydrolyzed with sodium hydroxide.[3]

Biological Activity and Signaling Pathways
The specific biological activities and associated signaling pathways of 5,6-Dichloropyrimidine-
2,4-diol are not extensively documented in the available literature. However, based on the

activities of structurally related compounds, several potential areas of investigation can be

proposed.

Derivatives of dichloropyrimidine have been shown to exhibit a range of biological effects,

including the inhibition of nitric oxide production, which suggests potential anti-inflammatory

properties.[4] Furthermore, fluorinated uracil analogs are well-known anticancer agents that

function by inhibiting thymidylate synthase, a critical enzyme in DNA synthesis.[5] The

presence of two chlorine atoms on the uracil ring of 5,6-Dichloropyrimidine-2,4-diol may

confer unique biological properties worthy of exploration.
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The following diagram outlines a logical workflow for the comprehensive investigation of 5,6-
Dichloropyrimidine-2,4-diol, from synthesis to biological evaluation.

Synthesis & Characterization Biological Screening Mechanistic Studies

Synthesis of
5,6-Dichloropyrimidine-2,4-diol Purification Structural

Characterization (NMR, MS)
In vitro Assays

(e.g., Cytotoxicity, Enzyme Inhibition)
Cell-based Assays

(e.g., Proliferation, Apoptosis) Target Identification Signaling Pathway
Analysis

Click to download full resolution via product page

Caption: A logical workflow for the synthesis, characterization, and biological evaluation of

novel compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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